Cas no 2137451-55-7 (4-Piperidinepropanoic acid, α-[(2-bromoacetyl)amino]-)

• Product Name: 4-Piperidinepropanoic acid, α-[(2-bromoacetyl)amino]-
• CAS No: 2137451-55-7
• MF: C₁₀H₁₇BrN₂O₃
• MW: 293.157582044601
• CID: 5256388
• PubChem ID: 165860849
• Update Time: 2025-06-08

4-Piperidinepropanoic acid, α-[(2-bromoacetyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinepropanoic acid, α-[(2-bromoacetyl)amino]-
• EN300-377620
• 2-(2-bromoacetamido)-3-(piperidin-4-yl)propanoic acid
• 2137451-55-7

• Inchi： 1S/C10H17BrN2O3/c11-6-9(14)13-8(10(15)16)5-7-1-3-12-4-2-7/h7-8,12H,1-6H2,(H,13,14)(H,15,16)
• InChI Key： ILHAYRSMSGUVSQ-UHFFFAOYSA-N
• SMILES： BrCC(NC(C(=O)O)CC1CCNCC1)=O

Computed Properties

• Exact Mass: 292.04225g/mol
• Monoisotopic Mass: 292.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.439±0.06 g/cm3(Predicted)
• Boiling Point: 499.6±30.0 °C(Predicted)
• pka: 3.14±0.10(Predicted)

Additional information on 4-Piperidinepropanoic acid, α-[(2-bromoacetyl)amino]-

4-Piperidinepropanoic acid, α-[(2-bromoacetyl)amino]- (CAS No. 2137451-55-7): A Comprehensive Overview

4-Piperidinepropanoic acid, α-[(2-bromoacetyl)amino]-, identified by the Chemical Abstracts Service Number (CAS No.) 2137451-55-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The unique structural features of this compound, particularly its piperidine ring and the presence of both an acylamino and a bromoacetyl moiety, contribute to its potential utility in drug discovery.

The< strong>piperidine moiety is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The presence of an acylamino group in this compound suggests potential for further derivatization, allowing for the creation of analogs with tailored properties. Additionally, the< strong>2-bromoacetyl group introduces a reactive site that can be utilized in various chemical transformations, enhancing the compound's versatility in synthetic applications.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). Piperidine-based compounds have shown promise in this area due to their ability to disrupt or stabilize protein complexes involved in various disease pathways. The< strong>4-Piperidinepropanoic acid, α-[(2-bromoacetyl)amino]- molecule may serve as a lead compound for designing inhibitors or modulators targeting specific PPIs relevant to diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. The< strong>piperidine scaffold is well-documented for its ability to bind to the ATP-binding pockets of kinases, making it an attractive starting point for drug design. The additional< strong>2-bromoacetyl group can be further functionalized to improve binding affinity and selectivity against specific kinase targets.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing kinase inhibitors. Computational modeling and experimental validation have been instrumental in understanding how modifications to the core scaffold can influence biological activity. The< strong>4-Piperidinepropanoic acid, α-[(2-bromoacetyl)amino]- molecule provides a rich framework for exploring these SAR principles, potentially leading to the discovery of next-generation kinase inhibitors with improved pharmacokinetic profiles.

The bromoacetyl group in this compound also opens up possibilities for further chemical modifications through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at various positions on the molecule, expanding its chemical space and enabling the exploration of novel biological activities. Such modifications are particularly relevant in the context of targeted therapy approaches where specific molecular recognition is critical.

In addition to its potential as a kinase inhibitor, this compound may also find applications in other therapeutic areas. For instance, it could be explored as a precursor for designing compounds that interact with other types of biological targets such as G-protein coupled receptors (GPCRs) or nuclear receptors. The< strong>piperidine ring's ability to adopt multiple conformations makes it an excellent candidate for binding to hydrophobic pockets on these receptors.

The synthesis of< strong>4-Piperidinepropanoic acid, α-[(2-bromoacetyl)amino]- involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic steps include condensation reactions to form the piperidine ring followed by selective bromination and acylation processes. Advances in synthetic methodologies have enabled more efficient and scalable production methods, which are essential for preclinical and clinical development.

The pharmacological evaluation of this compound has been ongoing in several research laboratories. Initial studies have demonstrated promising results in vitro, showing inhibitory activity against certain kinases and modulatory effects on protein-protein interactions. These findings warrant further investigation through preclinical studies to assess its safety profile and efficacy in vivo models.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The< strong>4-Piperidinepropanoic acid, α-[(2-bromoacetyl)amino]- molecule exemplifies how basic research can lead to innovative drug candidates with significant therapeutic potential. Continued exploration of its biological activities and structural modifications will be crucial in realizing its full potential as a therapeutic agent.

In conclusion,< strong>4-Piperidinepropanoic acid, α-[(2-bromoacetyl)amino]- (CAS No. 2137451-55-7) is a multifaceted compound with applications spanning multiple areas of pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel inhibitors targeting kinases and other biological targets involved in various diseases. As research progresses, this compound holds promise for contributing to advancements in drug discovery and development.